Cas no 1443305-88-1 (6-(2-fluorophenoxy)hexanenitrile)

• Product Name: 6-(2-fluorophenoxy)hexanenitrile
• CAS No: 1443305-88-1
• MF: C₁₂H₁₄FNO
• MW: 207.24406671524
• MDL: MFCD18911356
• CID: 5160511
• Update Time: 2026-03-04

6-(2-fluorophenoxy)hexanenitrile Chemical and Physical Properties

Names and Identifiers

• 6-(2-fluorophenoxy)hexanenitrile

• MDL： MFCD18911356
• Inchi： 1S/C12H14FNO/c13-11-7-3-4-8-12(11)15-10-6-2-1-5-9-14/h3-4,7-8H,1-2,5-6,10H2
• InChI Key： YWUWSNZXFMIRFJ-UHFFFAOYSA-N
• SMILES： C(#N)CCCCCOC1=CC=CC=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 6-(2-fluorophenoxy)hexanenitrile

Introduction to 6-(2-fluorophenoxy)hexanenitrile (CAS No. 1443305-88-1)

6-(2-fluorophenoxy)hexanenitrile, a compound with the chemical formula C₁₁H₁₂FNO, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 1443305-88-1, has garnered attention due to its structural features and potential applications in drug development. The presence of a nitrile group and a fluoro-substituted phenyl ring makes it a versatile intermediate in the synthesis of various pharmacologically active agents.

The molecular structure of 6-(2-fluorophenoxy)hexanenitrile consists of a hexyl chain linked to a nitrile group, with a phenoxy moiety attached to the second carbon of the hexyl chain. The fluorine atom in the phenoxy group introduces electronic and steric effects that can influence the compound's reactivity and biological activity. This structural arrangement makes it an attractive candidate for further derivatization and exploration in medicinal chemistry.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic properties. The fluorine atom can significantly modulate the pharmacological profile of molecules, making them more effective and less prone to degradation. As such, 6-(2-fluorophenoxy)hexanenitrile has become a subject of extensive research in the development of novel therapeutic agents.

One of the most compelling aspects of 6-(2-fluorophenoxy)hexanenitrile is its role as a key intermediate in the synthesis of various bioactive compounds. Researchers have leveraged its unique structure to develop new analogs with potential applications in treating neurological disorders, infectious diseases, and cancer. The nitrile group, for instance, can be further functionalized to introduce additional pharmacophores or to enhance binding interactions with biological targets.

Recent studies have highlighted the compound's utility in the development of kinase inhibitors, which are crucial for treating various forms of cancer. The combination of the fluoro-substituted phenyl ring and the nitrile group provides a scaffold that can be optimized for high selectivity and potency against specific kinases. This has led to several promising candidates entering preclinical development pipelines.

The synthesis of 6-(2-fluorophenoxy)hexanenitrile involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry techniques, have been employed to improve efficiency and scalability. These advancements have not only facilitated access to larger quantities of the compound but have also enabled its exploration in more complex synthetic schemes.

The pharmacological evaluation of 6-(2-fluorophenoxy)hexanenitrile has revealed several interesting properties that make it a valuable building block for drug discovery. Initial studies have shown that derivatives of this compound exhibit significant activity against certain enzymatic targets, suggesting potential therapeutic benefits. Further investigation into its mechanism of action and interaction with biological systems is ongoing, with the aim of identifying new drug candidates.

In conclusion, 6-(2-fluorophenoxy)hexanenitrile (CAS No. 1443305-88-1) is a multifaceted compound with considerable potential in pharmaceutical research and development. Its unique structural features and versatility as an intermediate make it an indispensable tool for medicinal chemists seeking to design novel therapeutic agents. As research continues to uncover new applications for this compound, its significance in drug discovery is expected to grow even further.